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Compound of Interest

Compound Name: H-Asp(Oet)-OEt.HCl

Cat. No.: B15545036 Get Quote

FOR IMMEDIATE RELEASE

A Comprehensive Guide to L-Aspartic Acid Diethyl Ester Hydrochloride (H-Asp(Oet)-OEt.HCl)
for Advanced Research and Development

This technical whitepaper provides an in-depth analysis of L-Aspartic acid diethyl ester

hydrochloride, commonly referred to as H-Asp(Oet)-OEt.HCl. Targeted at researchers,

scientists, and professionals in drug development, this document outlines the fundamental

properties, synthesis applications, and key experimental considerations for this versatile amino

acid derivative.

Core Compound Identification
Identifier Value

Chemical Name L-Aspartic acid diethyl ester hydrochloride

Synonyms
H-Asp(OEt)-OEt·HCl, Diethyl L-aspartate

hydrochloride

CAS Number 16115-68-7[1][2][3][4][5]

Molecular Formula C₈H₁₅NO₄·HCl[1][6][7]

Molecular Weight 225.67 g/mol [1][2][8][9]
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Physicochemical Properties
A summary of the key physicochemical properties of H-Asp(Oet)-OEt.HCl is presented below,

offering a baseline for experimental design and handling.

Property Value Source

Appearance White to off-white solid/powder [2][6]

Melting Point 105.0 to 109.0 °C [1]

Boiling Point 259.5 °C at 760 mmHg [1]

Flash Point 97.5 °C [1]

Density 1.102 g/cm³ [1]

Storage Temperature 0 °C [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[10]

Applications in Research and Development
H-Asp(Oet)-OEt.HCl is a crucial building block and intermediate in various synthetic

processes, primarily within the pharmaceutical and agrochemical sectors.

Pharmaceutical Development
As a derivative of L-aspartic acid, this compound is extensively used in peptide synthesis.[11]

Its esterified carboxyl groups and the presence of a hydrochloride salt enhance its solubility

and reactivity in organic solvents, making it a valuable reagent for constructing peptide

backbones. It serves as an intermediate in the synthesis of diverse bioactive molecules and

pharmaceuticals, particularly those targeting neurological disorders.[6]

Agrochemical Synthesis
In the agricultural domain, H-Asp(Oet)-OEt.HCl is utilized in the formulation of fertilizers and

plant growth regulators. Its application can promote healthier crop yields by enhancing nutrient
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uptake in plants.[6]

Ergogenic Supplements
Amino acids and their derivatives, including aspartic acid derivatives, are recognized for their

potential as ergogenic supplements. They are studied for their influence on the secretion of

anabolic hormones, providing fuel during exercise, and potentially preventing exercise-induced

muscle damage.[2][12]

Logical Workflow: Role in Peptide Synthesis
The primary application of H-Asp(Oet)-OEt.HCl is as a protected amino acid in solid-phase or

solution-phase peptide synthesis. The following diagram illustrates its general workflow.
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General workflow for using H-Asp(Oet)-OEt.HCl in peptide synthesis.
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Experimental Protocols
While specific experimental protocols are highly dependent on the target molecule, a general

procedure for the use of H-Asp(Oet)-OEt.HCl in a standard peptide coupling reaction is

outlined below. This protocol is for illustrative purposes and requires optimization for specific

applications.

Objective: To couple H-Asp(Oet)-OEt.HCl to a resin-bound amino acid in solid-phase peptide

synthesis.

Materials:

H-Asp(Oet)-OEt.HCl

N-terminal protected amino acid bound to a solid support (e.g., Wang resin)

Coupling agents (e.g., HBTU, HATU)

Base (e.g., DIPEA, NMM)

Anhydrous solvent (e.g., DMF, NMP)

Inert gas atmosphere (e.g., Nitrogen, Argon)

Methodology:

Resin Swelling: The resin-bound amino acid is swelled in the chosen solvent (e.g., DMF) for

30-60 minutes.

N-terminal Deprotection: The N-terminal protecting group (e.g., Fmoc) is removed from the

resin-bound amino acid using a suitable deprotection solution (e.g., 20% piperidine in DMF).

Washing: The resin is thoroughly washed with the solvent to remove residual deprotection

solution and byproducts.

Coupling Reaction: a. In a separate vessel, H-Asp(Oet)-OEt.HCl (e.g., 3 equivalents) is

dissolved in the solvent. b. The coupling agent (e.g., HBTU, 3 equivalents) and base (e.g.,

DIPEA, 6 equivalents) are added to the solution containing H-Asp(Oet)-OEt.HCl. c. The
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mixture is pre-activated for a few minutes. d. The activated amino acid solution is added to

the washed, deprotected resin. e. The reaction is allowed to proceed for 1-2 hours at room

temperature with gentle agitation.

Monitoring: The completion of the coupling reaction is monitored using a qualitative test (e.g.,

Kaiser test).

Washing: Upon completion, the resin is thoroughly washed with the solvent to remove

excess reagents and byproducts.

Chain Elongation: The cycle of deprotection and coupling is repeated with the next desired

amino acid until the peptide sequence is complete.

Concluding Remarks
H-Asp(Oet)-OEt.HCl is a fundamental reagent in the field of synthetic chemistry, offering a

reliable and efficient means to incorporate aspartic acid residues into peptides and other

complex molecules. Its well-defined properties and commercial availability make it an

indispensable tool for researchers. This guide provides the foundational knowledge required for

its effective application in laboratory settings. Further research into its role in novel synthetic

methodologies will continue to expand its utility in drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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